Cas no 958843-91-9 (CMLD-2)

CMLD-2 structure
CMLD-2 structure
Product Name:CMLD-2
CAS No:958843-91-9
MF:C31H31NO6
MW:513.580949068069
MDL:MFCD32197047
CID:4661984
PubChem ID:16746438
Update Time:2024-10-25

CMLD-2 Chemical and Physical Properties

Names and Identifiers

    • 5,7-dimethoxy-8-(1-(4-methoxyphenyl)-3-oxo-3-(pyrrolidin-1-yl)propyl)-4-phenyl-2H-chromen-2-one
    • CMLD-2
    • MLS000879470
    • SMR000465530
    • 5,7-dimethoxy-8-[1-(4-methoxyphenyl)-3-oxo-3-pyrrolidin-1-ylpropyl]-4-phenylchromen-2-one
    • KUC101379N
    • 5,7-dimethoxy-8-[1-(4-methoxyphenyl)-3-oxo-3-(pyrrolidin-1-yl)propyl]-4-phenyl-2H-chromen-2-one
    • BDBM50746
    • cid_16746438
    • HMS2210J15
    • W15560
    • 8-[3-keto-1-(4-methoxyphenyl)-3
    • 5,7-Dimethoxy-8-[1-(4-methoxyphenyl)-3-oxo-3-(1-pyrrolidinyl)propyl]-4-phenyl-2H-1-benzopyran-2-one (ACI)
    • CHEMBL1499653
    • SCHEMBL20928323
    • HY-124828
    • CS-0087821
    • 958843-91-9
    • 8-[3-keto-1-(4-methoxyphenyl)-3-pyrrolidino-propyl]-5,7-dimethoxy-4-phenyl-coumarin
    • 5,7-dimethoxy-8-[1-(4-methoxyphenyl)-3-oxo-3-(1-pyrrolidinyl)propyl]-4-phenyl-1-benzopyran-2-one
    • 5,7-dimethoxy-8-[1-(4-methoxyphenyl)-3-oxidanylidene-3-pyrrolidin-1-yl-propyl]-4-phenyl-chromen-2-one
    • AS-74611
    • 5,7-dimethoxy-8-[1-(4-methoxyphenyl)-3-oxo-3-(pyrrolidin-1-yl)propyl]-4-phenylchromen-2-one
    • AKOS037647737
    • NCGC00166452-01
    • MDL: MFCD32197047
    • Inchi: 1S/C31H31NO6/c1-35-22-13-11-21(12-14-22)23(17-27(33)32-15-7-8-16-32)29-25(36-2)19-26(37-3)30-24(18-28(34)38-31(29)30)20-9-5-4-6-10-20/h4-6,9-14,18-19,23H,7-8,15-17H2,1-3H3
    • InChI Key: PROGRNRRJJYCNX-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC(=CC=1)OC)C1C(=CC(=C2C(C3C=CC=CC=3)=CC(=O)OC=12)OC)OC)N1CCCC1

Computed Properties

  • Exact Mass: 513.21513771g/mol
  • Monoisotopic Mass: 513.21513771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 839
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 74.3

CMLD-2 Pricemore >>

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CMLD-2 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Catalysts: Palladium diacetate Solvents: Dichloromethane ;  2 h, rt
Reference
Chemical Libraries via Sequential C-H Functionalization of Phenols
Li, Kelin; Tunge, Jon A., Journal of Combinatorial Chemistry, 2008, 10(2), 170-174

CMLD-2 Raw materials

CMLD-2 Preparation Products

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